Cas no 1150164-68-3 (Ethyl 5-Amino-4-cyano-1-o-tolylpyrazole-3-carboxylate)

• Product Name: Ethyl 5-Amino-4-cyano-1-o-tolylpyrazole-3-carboxylate
• CAS No: 1150164-68-3
• MF: C₁₄H₁₄N₄O₂
• MW: 270.28656244278
• MDL: MFCD09835733
• CID: 856892
• PubChem ID: 46739465
• Update Time: 2024-11-03

Ethyl 5-Amino-4-cyano-1-o-tolylpyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl5-amino-4-cyano-1-o-tolylpyrazole-3-carboxylate
• ethyl 5-amino-4-cyano-1-(2-methylphenyl)pyrazole-3-carboxylate
• 1H-Pyrazole-3-carboxylic acid, 5-amino-4-cyano-1-(2-methylphenyl)-, ethyl ester
• 1150164-68-3
• AWB16468
• AKOS015854796
• CS-0211644
• Ethyl 5-amino-4-cyano-1-o-tolylpyrazole-3-carboxylate
• DTXSID00675070
• Ethyl 5-amino-4-cyano-1-(2-methylphenyl)-1H-pyrazole-3-carboxylate
• MFCD09835733
• BS-19383
• DB-351599
• Ethyl 5-Amino-4-cyano-1-o-tolylpyrazole-3-carboxylate

• MDL： MFCD09835733
• Inchi： 1S/C14H14N4O2/c1-3-20-14(19)12-10(8-15)13(16)18(17-12)11-7-5-4-6-9(11)2/h4-7H,3,16H2,1-2H3
• InChI Key： QYZLEWCLVKYXEC-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C#N)=C(N)N(C2C=CC=CC=2C)N=1)=O

Computed Properties

• Exact Mass: 270.11200
• Monoisotopic Mass: 270.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 93.9Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 505.4±50.0 °C at 760 mmHg
• Flash Point: 259.4±30.1 °C
• PSA: 93.93000
• LogP: 2.39248
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Ethyl 5-Amino-4-cyano-1-o-tolylpyrazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)